5-{4-[(butylthio)methyl]-5-methyl-2-furyl}-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole
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Description
Synthesis Analysis
- Synthesis Approaches : Oxadiazole derivatives, such as 5-{4-[(butylthio)methyl]-5-methyl-2-furyl}-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole, are typically synthesized via cyclization reactions. For instance, cyclization of carboxylic acids and aroyl hydrazines under microwave irradiation is a method used for synthesizing 2-aryl-5-[5′-(4″-chlorophenyl)-2′-furyl]-1,3,4-oxadiazoles, which is similar to the subject compound (Li Zheng, 2004). Additionally, arylation of furan-2-carboxylic acid with certain chlorides and condensation reactions are common methods (Yu. I. Gorak et al., 2009).
Molecular Structure Analysis
- X-Ray Crystallography : X-ray crystallography is used to determine the spatial structure of oxadiazole compounds. For instance, the structure of 5-furan-2yl[1,3,4]oxadiazole-2-thiol was confirmed by elemental analyses, IR and 1H-NMR spectra, indicating the relevance of these techniques in analyzing the molecular structure of similar compounds (M. Koparır et al., 2005).
Chemical Reactions and Properties
- Reactivity with Other Compounds : Oxadiazole derivatives often undergo reactions with various unsaturated compounds, which can result in the formation of different oxadiazole-containing compounds. An example of this is the reaction of 5-(difluoroiodomethyl)-3-phenyl-1,2,4-oxadiazole with unsaturated compounds (Xueyan Yang et al., 2007).
Physical Properties Analysis
- Optical Properties : The optical properties of oxadiazoles can be influenced by their structure. For example, UV-vis absorption and fluorescence spectral characteristics of oxadiazole derivatives vary depending on the substituents, demonstrating the influence of molecular structure on optical properties (Zhen-Ju Jiang et al., 2012).
Chemical Properties Analysis
- Antimicrobial Activity : Some oxadiazole derivatives exhibit antimicrobial activity. For example, 5-amino-2-[2-(5-nitro-2-furyl)-1-(4-cyanophenyl)vinyl]-1,3,4-oxadiazoles and -1,3,4-thiadiazoles have shown strong antibacterial activity against Staphylococcus aureus (I. Hirao et al., 1971).
Safety and Hazards
properties
IUPAC Name |
5-[4-(butylsulfanylmethyl)-5-methylfuran-2-yl]-3-(oxolan-3-yl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3S/c1-3-4-7-22-10-13-8-14(20-11(13)2)16-17-15(18-21-16)12-5-6-19-9-12/h8,12H,3-7,9-10H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYZPHHCBXGLPFA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCSCC1=C(OC(=C1)C2=NC(=NO2)C3CCOC3)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-{4-[(Butylthio)methyl]-5-methyl-2-furyl}-3-(tetrahydrofuran-3-yl)-1,2,4-oxadiazole |
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